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Compound of Interest

Compound Name:
Boc-2-(trifluoromethyl)-L-

phenylalanine

Cat. No.: B558731 Get Quote

Technical Data Sheet: Boc-2-(trifluoromethyl)-L-
phenylalanine
For Researchers, Scientists, and Drug Development Professionals

This document provides essential technical information regarding Boc-2-(trifluoromethyl)-L-
phenylalanine, a key building block in peptide synthesis and drug discovery.

Core Chemical Data
The fundamental chemical identifiers for Boc-2-(trifluoromethyl)-L-phenylalanine are

summarized below. This data is critical for substance registration, safety data sheet (SDS)

authoring, and experimental design.

Identifier Value

Chemical Name Boc-2-(trifluoromethyl)-L-phenylalanine

CAS Number 167993-21-7[1][2][3][4]

Molecular Formula C15H18F3NO4[1][2]

Molecular Weight 333.3 g/mol [1][2]
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Experimental Protocols
Detailed experimental protocols for the use of Boc-2-(trifluoromethyl)-L-phenylalanine in

peptide synthesis are highly dependent on the specific peptide sequence and the synthetic

strategy employed (e.g., solid-phase or solution-phase). Researchers should consult standard

peptide synthesis handbooks and relevant scientific literature for specific methodologies.

A generalized workflow for the incorporation of Boc-2-(trifluoromethyl)-L-phenylalanine into

a peptide sequence via solid-phase peptide synthesis (SPPS) is as follows:

1. Resin Preparation
(e.g., Swelling)

2. Fmoc Deprotection
(if applicable)

3. Coupling of
Boc-2-(trifluoromethyl)-L-phenylalanine 4. Washing

5. Capping
(Optional)

6. Cleavage from Resin
& Side-chain Deprotection

Next Cycle

7. Purification
(e.g., HPLC)

8. Analysis
(e.g., Mass Spectrometry)

Click to download full resolution via product page

Caption: Generalized workflow for solid-phase peptide synthesis.

Logical Relationships
The relationship between the chemical name, its unique CAS identifier, and its calculated

molecular weight is fundamental for chemical informatics and substance identification.

Boc-2-(trifluoromethyl)-L-phenylalanine

CAS: 167993-21-7

is identified by

MW: 333.3 g/mol

has a molecular weight of
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Caption: Core identifiers for the specified chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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